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Executive Summary

Non-invasive monitoring of adrenocortical activity via fecal glucocorticoid metabolites (FGMs)

has become the gold standard for assessing stress in wildlife, laboratory animals, and
livestock. However, unlike serum cortisol, FGMs are a complex mixture of species-specific
metabolites (e.g., 11,17-dioxoandrostanes) with varying polarities.

The critical error in many studies is treating feces as a simple matrix.

This guide defines the optimal solvent extraction parameters, emphasizing the shift from
"native steroid" extraction logic (100% organic solvents) to "metabolite” extraction logic
(aqueous-organic mixtures). We provide validated protocols for both high-throughput laboratory
settings and resource-limited field conditions.

Pre-Analytical Considerations: The "Water Variable"

Before extraction, the physical state of the sample introduces the largest source of error: Water
Content. Fecal water content fluctuates based on diet, rainfall, and gut transit time. Reporting
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data as "ng/g wet feces" renders longitudinal comparison useless (e.g., a sample from a

dehydrated animal appears to have higher stress levels simply due to mass concentration).

Recommended Pre-Treatment

» Lyophilization (Freeze-Drying): The gold standard. It halts enzymatic degradation and allows

for pulverization into a homogeneous powder.

o Oven Drying: Acceptable if <60°C. Higher temperatures can thermally degrade steroid

metabolites.

» Field Desiccation: Silica beads or solar drying (if protected from UV).

Solvent Selection Logic: The Polarity Debate

Native cortisol is lipophilic. However, during hepatic metabolism, glucocorticoids are conjugated

(glucuronides/sulfates) to become water-soluble for excretion. Therefore, 100% organic

solvents (e.g., pure Ethanol) are inefficient because they fail to extract the polar, conjugated

fraction of the metabolites.

Comparative Analysis of Solvents

80% Methanol

80-90% Ethanol

100% Solvents

Feature
(MeOH) (EtOH) (Ether/EtOH)
Polar & Non-polar Native Steroids /
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Metabolites Lipids
Low (Misses

Extraction Efficiency
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conjugates)
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Recommended Use

Standard Lab Protocol

Field/Remote Protocol

Not Recommended
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Scientific Consensus:80% Methanol is the preferred solvent for the vast majority of mammalian
and avian species (Palme et al., 2013). The 20% water component breaks the hydrogen bonds
in the fecal matrix, releasing polar metabolites that pure alcohol leaves behind.

Standard Protocol A: Laboratory (Lyophilized + 80%
MeOH)

Use this protocol for maximum accuracy and inter-assay comparability.

Materials

e Lyophilized, pulverized fecal powder.
e Solvent: 80% Methanol / 20% Distilled Water (v/v).

o Equipment: Multi-tube vortexer, Centrifuge (3000g), 2 mL microcentrifuge tubes.

Workflow

» Weighing: Weigh 0.20 g (+ 0.005 g) of well-mixed fecal powder into a labeled tube.

o Why: Homogenization is crucial, metabolites are not evenly distributed in a fecal bolus.

Solvent Addition: Add 2.0 mL of 80% Methanol.

o Ratio: Maintain a 1:10 (w/v) ratio. If sample mass is limited (e.g., mice), use 0.05 g feces +
0.5 mL solvent.

Agitation: Vortex vigorously for 30 minutes using a multi-tube shaker.

o Why: Simple hand-shaking is insufficient to solubilize metabolites bound to fiber.

Separation: Centrifuge at 2,500-3,000 x g for 15 minutes.

Recovery: Transfer 1.0 mL of the supernatant to a fresh cryovial.

o Storage: Store at -20°C. Stable for years.

Assay Prep:
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o Evaporate a specific aliquot (e.g., 50 pL) to dryness under N2 or air.
o Reconstitute in Assay Buffer immediately prior to EIA/RIA.

o Note: Direct dilution of the supernatant into assay buffer is possible if the final MeOH
concentration is <5% (check kit tolerance).[1]

Standard Protocol B: Field-Friendly (Wet/Desiccated
+ EtOH)

Use this protocol when transporting hazardous Methanol is prohibited or equipment is limited.

Materials

» Feces (Wet or Silica-dried).

¢ Solvent: 90% Ethanol (consumer-grade high-proof spirits can substitute in extreme remote
work, if validated).

o Equipment: Battery-operated vortex or vigorous hand shaking.

Workflow

e Sample Prep:

o If Wet: Weigh 0.5 g wet feces. Add 5.0 mL 90% Ethanol. (Note: Water in feces will dilute
the solvent further, roughly reaching ~80%).

o If Silica-Dried: Crush sample inside the bag. Weigh 0.2 g.[1][2][3] Add 2.0 mL 80%
Ethanol.

o Agitation: Shake vigorously by hand for 3 minutes, rest 5 minutes, repeat 3 times.
» Settling: Allow gravity sedimentation for 30—60 minutes (if no centrifuge).

o Aliquot: Pipette supernatant into a sealable tube.
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e Transport: Ethanol extracts are stable at ambient temperatures for short periods (days), but

refrigeration is preferred.

Visualization: The FGM Workflow

The following diagram illustrates the decision matrix and processing steps for optimal FGM

analysis.
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Figure 1: Decision tree for Fecal Glucocorticoid Metabolite extraction, highlighting the critical
divergence between laboratory optimization and field logistics.

Validation Framework: Ensuring Data Integrity

You cannot assume a commercial "Cortisol Kit" works for feces. You are measuring
metabolites, not the parent hormone.[4] Every species requires a unique validation.[5][6]

A. Analytical Validation (Required)[5][8][9]

o Parallelism:
o Create a pool of fecal extract.[1][2][7][8][9]
o Perform serial dilutions (1:2, 1:4, 1:8, etc.).
o Plot the curve against the kit's standard curve.

o Pass Criteria: The slopes must be statistically equivalent (parallel). This proves the
antibody binds the fecal metabolites with the same affinity kinetics as the standard.

e Accuracy (Recovery):
o Spike the fecal extract with known concentrations of standard.

o Pass Criteria: Measured vs. Expected values should be within 90-110%.

B. Biological Validation (The "Truth" Test)

o ACTH Challenge: Inject the animal with synthetic ACTH. FGM levels should spike 12—-48
hours later (depending on gut transit time).

e Event Monitoring: Measure FGMs before and after a known stressor (e.g., translocation,
anesthesia).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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